Cas no 89434-18-4 (1-Butanone, 4-(methylamino)-1-phenyl-)

• Product Name: 1-Butanone, 4-(methylamino)-1-phenyl-
• CAS No: 89434-18-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 600997
• PubChem ID: 53404240
• Update Time: 2025-04-19

1-Butanone, 4-(methylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-(methylamino)-1-phenyl-
• 4-(methylamino)-1-phenylbutan-1-one
• 89434-18-4
• SCHEMBL20643854
• DTXSID30695347

• MDL： MFCD11848426
• Inchi： 1S/C11H15NO/c1-12-9-5-8-11(13)10-6-3-2-4-7-10/h2-4,6-7,12H,5,8-9H2,1H3
• InChI Key： FATHLVFIKNGZAA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCNC

Computed Properties

• Exact Mass: 177.115
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų